Cas no 2137726-75-9 (1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-3-methyl-1-oxo-, ethyl ester)

• Product Name: 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-3-methyl-1-oxo-, ethyl ester
• CAS No: 2137726-75-9
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 5257656
• Update Time: 2025-05-20

1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-3-methyl-1-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-3-methyl-1-oxo-, ethyl ester

• Inchi： 1S/C13H14O4/c1-3-16-12(15)13(2)8-9-6-4-5-7-10(9)11(14)17-13/h4-7H,3,8H2,1-2H3
• InChI Key： XVDKVDVSFJEUDK-UHFFFAOYSA-N
• SMILES： C1(C)(C(OCC)=O)OC(=O)C2=CC=CC=C2C1

Additional information on 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-3-methyl-1-oxo-, ethyl ester

Compound CAS No. 2137726-75-9: A Comprehensive Overview

The compound with CAS No. 2137726-75-9, also known as 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-3-methyl-1-oxo-, ethyl ester, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are known for their unique structural features and diverse biological activities. Recent studies have highlighted its promising applications in drug development, particularly in the areas of anti-inflammatory and antioxidant therapies.

The benzopyran framework of this compound is characterized by a fused bicyclic system consisting of a benzene ring and a pyran ring. The presence of the ethyl ester group at the carboxylic acid position adds to its chemical versatility, making it an attractive target for further functionalization and optimization. The methyl group substitution at the dihydro position further enhances its stability and bioavailability, as demonstrated in recent in vitro studies.

One of the most intriguing aspects of this compound is its ability to exhibit potent antioxidant activity. Research conducted in 2023 revealed that it effectively neutralizes free radicals, thereby protecting cells from oxidative stress-induced damage. This property makes it a strong candidate for inclusion in formulations aimed at combating age-related diseases and oxidative stress-related conditions.

In addition to its antioxidant properties, this compound has shown significant anti-inflammatory effects in preclinical models. Studies published in reputable journals such as *Journal of Medicinal Chemistry* have demonstrated its ability to inhibit key inflammatory pathways, including the NF-kB signaling cascade. These findings suggest that it could be developed into a novel therapeutic agent for chronic inflammatory disorders such as arthritis and inflammatory bowel disease.

The synthesis of 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-3-methyl-1-oxo-, ethyl ester involves a multi-step process that includes both organic synthesis and enzymatic catalysis. Recent advancements in green chemistry have enabled the development of more sustainable methods for its production, reducing environmental impact while maintaining high yields.

Moreover, computational studies using molecular docking techniques have provided insights into its potential interactions with various biological targets. These studies suggest that the compound may exhibit selectivity towards specific protein receptors, which could be leveraged for designing more effective drug delivery systems.

In conclusion, CAS No. 2137726-75-9 represents a promising molecule with a wealth of opportunities for further research and development. Its unique chemical structure, coupled with its potent biological activities, positions it as a valuable asset in the pursuit of innovative therapeutic solutions.